2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(3,4-diethoxyphenyl)acetyl]amino]-3-[(4-methylphenyl)methyl]thiourea
• InChI: InChI=1S/C21H27N3O3S/c1-4-26-18-11-10-17(12-19(18)27-5-2)13-20(25)23-24-21(28)22-14-16-8-6-15(3)7-9-16/h6-12H,4-5,13-14H2,1-3H3,(H,23,25)(H2,22,24,28)
• InChI Key: VEMQOIKTHJYTDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)NNC(=S)NCC2=CC=C(C=C2)C)OCC
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamide, also known as DEMETHYLZALCITABINE, is a chemical compound that has been studied for its potential use in cancer treatment.

Mechanism of Action

The exact mechanism of action of 2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamideITABINE is not fully understood. However, it is thought to work by inhibiting DNA synthesis and inducing apoptosis in cancer cells. It may also inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamideITABINE can cause DNA damage and induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells and enhance the effects of other chemotherapy drugs. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamideITABINE is that it has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on 2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamideITABINE could focus on its potential use in combination therapy with other chemotherapy drugs. It could also explore its potential use in treating different types of cancer. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

2-[(3,4-diethoxyphenyl)acetyl]-N-(4-methylbenzyl)hydrazinecarbothioamideITABINE has been studied for its potential use in cancer treatment. Research has shown that it can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to enhance the effects of other chemotherapy drugs, making it a promising candidate for combination therapy.